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Compound of Interest

Compound Name: 2,6-Dimethoxyphenol

Cat. No.: B048157

This document provides immediate safety, handling, and disposal protocols for 2,6-
Dimethoxyphenol (CAS No. 91-10-1), also known as Syringol. Adherence to these step-by-
step procedures is essential for ensuring personnel safety and regulatory compliance within
research and drug development environments. 2,6-Dimethoxyphenol is classified as a
hazardous chemical, and all waste generated from its use must be managed as hazardous
waste.[1][2]

Immediate Safety and Handling Protocols

Before handling or preparing for disposal, ensure all required personal protective equipment
(PPE) is in use and safety measures are in place.

o Engineering Controls: All procedures involving 2,6-Dimethoxyphenol should be conducted
in a well-ventilated area, preferably within a chemical fume hood.[3][4][5] Ensure that safety
showers and eyewash stations are readily accessible and have been recently certified.

o Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear chemical splash goggles or a face shield.
o Hand Protection: Use chemically resistant gloves, such as butyl rubber or neoprene.

o Body Protection: Wear a fully buttoned lab coat. For tasks with a higher risk of splashing, a
neoprene or butyl rubber apron is recommended.
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e General Handling Practices:

o

Avoid all contact with skin and eyes.

Do not inhale dust or fumes.

[¢]

[e]

Wash hands thoroughly after handling the substance.

o

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Operational and Disposal Plan

This plan outlines the procedural steps for the safe collection, storage, and disposal of 2,6-
Dimethoxyphenol waste.

Step 1: Waste Collection and Segregation

Proper segregation is the first step in the waste disposal process to prevent dangerous
chemical reactions.

« |dentify Waste Streams:

o Solid Waste: Collect unused or expired 2,6-Dimethoxyphenol powder in its original
container or a clearly labeled, compatible waste container.

o Contaminated Labware: Items such as pipette tips, gloves, and empty tubes contaminated
with 2,6-Dimethoxyphenol must be collected separately. Place these items in a
dedicated, puncture-proof, and sealable container clearly labeled as hazardous waste.

o Select Appropriate Containers:

o Use containers that are chemically compatible with phenolic waste and can be securely
sealed to prevent leaks. Plastic is often preferred.

o Never use food containers for hazardous waste storage.

e Labeling:
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o Affix a hazardous waste label to every container. The label must clearly identify the
contents as "Hazardous Waste: 2,6-Dimethoxyphenol” and list any other components
mixed in.

e Prevent Incompatibilities:

o Crucially, do not mix 2,6-Dimethoxyphenol waste with incompatible materials.
Incompatible substances include bases, acid anhydrides, acid chlorides, and oxidizing
agents. Store these chemical classes separately to avoid violent reactions.

Step 2: On-Site Storage

All hazardous waste must be stored in a designated area while awaiting pickup.

o Satellite Accumulation Area (SAA): Store all 2,6-Dimethoxyphenol waste containers in a
designated SAA. This area must be at or near the point of generation and under the control
of laboratory personnel.

o Container Management: Keep waste containers securely closed at all times, except when
adding waste.

o Storage Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA.
Once a container is full, it must be removed from the SAA within three days. Partially filled
containers can remain in the SAA for up to one year.

Step 3: Final Disposal Procedure

Final disposal must be handled by trained professionals in accordance with all regulations.

» Contact EH&S: Arrange for waste removal by contacting your institution's Environmental
Health & Safety (EH&S) department or a licensed chemical waste disposal contractor.

e Regulatory Compliance: Disposal must adhere to all federal, state, and local regulations.
Chemical waste generators are responsible for ensuring the waste is accurately classified.

o Disposal Method: Do not dispose of 2,6-Dimethoxyphenol down the drain or in regular
trash. The recommended disposal method is incineration in a chemical incinerator equipped
with an afterburner and scrubber system.
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Emergency and Spill Response

Prompt and correct action is critical in the event of a spill or personnel exposure.

Spill Cleanup Protocol

Evacuate and Secure: Alert personnel in the immediate area and restrict access. Remove all
sources of ignition.

Ventilate: Ensure the area is well-ventilated.

Contain Spill: For solid spills, carefully sweep or vacuum the material and place it into a
suitable, labeled container for disposal. Avoid generating dust. For liquid spills, absorb the
material with an inert substance like sand or diatomaceous earth, then collect it for disposal.

Decontaminate: Clean the spill area thoroughly.

Prevent Environmental Release: Do not allow the spilled product or cleaning materials to
enter drains or waterways.

First-Aid Measures

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to rinse under the eyelids. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing and shoes at once. Wash the affected skin
area with plenty of soap and water. If skin irritation occurs, seek medical advice.

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.

Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Call a poison
control center or physician for guidance immediately.

Data Presentation

The following table summarizes key quantitative and hazard data for 2,6-Dimethoxyphenol.
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Property Value Reference(s)
Chemical Formula CsH1003

Molecular Weight 154.16 g/mol

Appearance Off-white to tan crystalline

powder/solid

Melting/Freezing Point 50-56°C
Boiling Point 261°C
Flash Point 140°C
Acute Oral Toxicity (LD50 Rat) 550 mg/kg

GHS Hazard Statements

H302, H315, H319, H335

Signal Word

Warning

Experimental Protocols & Visualizations
Disposal Workflow for 2,6-Dimethoxyphenol

The logical workflow for the proper handling and disposal of 2,6-Dimethoxyphenol waste is

depicted below. This diagram outlines the decision-making process from waste generation to

final disposal, including the appropriate emergency response branch.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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